Cas no 81606-92-0 (Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)-)

Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)- structure
81606-92-0 structure
Product name:Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)-
CAS No:81606-92-0
MF:C15H15NO2
MW:241.285104036331
CID:1805451
PubChem ID:12863130

Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • Methanone, (2-methoxy-6-methyl-3-pyridinyl)(4-methylphenyl)-
    • (2-methoxy-6-methylpyridin-3-yl)-(4-methylphenyl)methanone
    • DTXSID30511795
    • 81606-92-0
    • (2-Methoxy-6-methylpyridin-3-yl)(4-methylphenyl)methanone
    • Inchi: InChI=1S/C15H15NO2/c1-10-4-7-12(8-5-10)14(17)13-9-6-11(2)16-15(13)18-3/h4-9H,1-3H3
    • InChI Key: MCUBOLFECPKLBL-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C(=O)C2=C(N=C(C=C2)C)OC

Computed Properties

  • Exact Mass: 241.110278721g/mol
  • Monoisotopic Mass: 241.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 39.2Ų
  • XLogP3: 3.3

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